Cas no 2171923-69-4 (ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate)

• Product Name: ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate
• CAS No: 2171923-69-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6244465
• PubChem ID: 165778225
• Update Time: 2025-10-23

ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate
• 2171923-69-4
• EN300-1631161

• Inchi： 1S/C12H21NO4/c1-4-16-9(14)11(6-13-7-11)12(15)5-10(2,3)17-8-12/h13,15H,4-8H2,1-3H3
• InChI Key： JJAWLZQJMDXQKI-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C1(C(=O)OCC)CNC1)O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.8Ų

Additional information on ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate

Comprehensive Guide to Ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate (CAS No. 2171923-69-4)

Ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate (CAS No. 2171923-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine carboxylates, which are known for their versatility in drug discovery and material science. Its molecular structure combines an oxolane (tetrahydrofuran) ring with an azetidine moiety, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate is driven by its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its ability to act as a building block for small-molecule drugs, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The presence of both hydroxyl and ester functional groups in its structure allows for further chemical modifications, enhancing its utility in medicinal chemistry.

One of the key advantages of CAS No. 2171923-69-4 is its stability under various reaction conditions, which makes it suitable for multi-step synthetic processes. This property is crucial for pharmaceutical manufacturers who require reliable intermediates for large-scale production. Additionally, the compound's chiral centers offer opportunities for enantioselective synthesis, a hot topic in modern drug development due to the increasing demand for optically pure pharmaceuticals.

In recent years, the demand for azetidine derivatives like ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate has surged, driven by the pharmaceutical industry's focus on targeted therapies and precision medicine. This compound's potential applications extend beyond traditional small-molecule drugs, with emerging research exploring its use in bioconjugation and prodrug design. These applications align with current trends in drug delivery systems, where researchers seek to improve bioavailability and reduce side effects.

The synthesis of ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate typically involves multi-step organic reactions, with careful control of reaction parameters to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring it meets the stringent quality standards required for pharmaceutical applications. These quality control measures are particularly important given the compound's potential use in GMP manufacturing processes.

From a market perspective, CAS No. 2171923-69-4 represents a niche but growing segment in the fine chemicals industry. Suppliers specializing in pharmaceutical intermediates have reported increased inquiries about this compound, reflecting its rising importance in drug discovery pipelines. The compound's unique structure makes it particularly valuable for researchers working on neurological targets and GPCR modulators, areas that have seen significant investment in recent years.

Environmental and safety considerations for ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate follow standard laboratory protocols for handling organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) should be used when working with this chemical, including gloves and safety glasses. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers, following general best practices for laboratory chemical management.

Future research directions for 2171923-69-4 may explore its potential in biocatalysis and green chemistry applications, aligning with the pharmaceutical industry's push toward more sustainable manufacturing processes. The compound's structural features make it an interesting candidate for enzyme-mediated transformations, which could lead to more efficient synthetic routes. Additionally, its potential in peptide mimetics design warrants further investigation, given the growing interest in peptide-based therapeutics.

For researchers and manufacturers interested in ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The quality of the starting material can significantly impact downstream applications, especially in GMP-compliant synthesis. Many suppliers now offer custom synthesis services for this compound, allowing for specific modifications to meet particular research needs.

The patent landscape surrounding azetidine carboxylates like 2171923-69-4 is evolving, with several pharmaceutical companies filing patents that incorporate similar structures. This intellectual property activity indicates the compound's potential value in drug development. Researchers should conduct thorough patent searches before developing new applications to ensure freedom to operate, particularly when considering commercial development pathways.

In conclusion, ethyl 3-(3-hydroxy-5,5-dimethyloxolan-3-yl)azetidine-3-carboxylate (CAS No. 2171923-69-4) represents an important building block in modern medicinal chemistry. Its unique structural features, combined with growing applications in drug discovery, position it as a valuable compound for pharmaceutical research and development. As the demand for novel heterocyclic compounds continues to rise, this azetidine derivative is likely to play an increasingly important role in the development of next-generation therapeutics.